2-[1-(3-Bromo-2-cyanophenyl)piperidin-4-yl]acetamide

• IUPAC Name: 2-[1-(3-bromo-2-cyanophenyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C14H16BrN3O/c15-12-2-1-3-13(11(12)9-16)18-6-4-10(5-7-18)8-14(17)19/h1-3,10H,4-8H2,(H2,17,19)
• InChI Key: OJKXIUKXJJWXNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC(=O)N)C2=C(C(=CC=C2)Br)C#N
• Molecular Formula: C14H16BrN3O
• Molecular Weight: 322.20 g/mol

Description

2-[1-(3-Bromo-2-cyanophenyl)piperidin-4-yl]acetamide is a chemical compound that has been widely studied in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BCPA and is known for its ability to modulate the activity of certain receptors in the brain. In

Mechanism of Action

The mechanism of action of BCPA involves its ability to bind to the dopamine D3 receptor and modulate its activity. This receptor is involved in several neurological processes, including reward and motivation. By modulating the activity of this receptor, BCPA can potentially alter these processes and provide therapeutic benefits.
Biochemical and Physiological Effects:
BCPA has been shown to have several biochemical and physiological effects in scientific research. It has been shown to increase dopamine release in certain regions of the brain, which can lead to increased motivation and reward. BCPA has also been shown to have anxiolytic effects, reducing anxiety in animal models. Additionally, BCPA has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using BCPA in lab experiments is its high affinity for the dopamine D3 receptor. This makes it a useful tool for studying the activity of this receptor and its potential therapeutic applications. However, one of the limitations of using BCPA is its potential toxicity. Studies have shown that BCPA can be toxic to certain cell types, making it important to use caution when handling this compound in lab experiments.

Future Directions

There are several future directions for research involving BCPA. One area of interest is the potential therapeutic applications of BCPA in addiction and schizophrenia. Further research is needed to determine the efficacy and safety of BCPA in these disorders. Additionally, research is needed to better understand the mechanism of action of BCPA and its effects on other neurological processes. Finally, there is a need for further research to optimize the synthesis method of BCPA and develop new analogs with improved therapeutic properties.
Conclusion:
In conclusion, BCPA is a chemical compound that has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to modulate the activity of the dopamine D3 receptor and has several biochemical and physiological effects. While there are advantages and limitations to using BCPA in lab experiments, there are several future directions for research involving this compound. Further research is needed to better understand the potential therapeutic applications of BCPA and to develop new analogs with improved properties.

Synthesis Methods

The synthesis of BCPA involves several steps, including the reaction of 3-bromo-2-cyanophenylboronic acid with piperidine-4-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The resulting product is purified using column chromatography to obtain pure BCPA. This synthesis method has been optimized to produce high yields of BCPA and is commonly used in scientific research.

Scientific Research Applications

BCPA has been extensively studied for its potential therapeutic applications in a variety of diseases and disorders. One of the most well-known applications of BCPA is its ability to modulate the activity of the dopamine D3 receptor. This receptor is involved in several neurological disorders, including addiction and schizophrenia. BCPA has been shown to have a high affinity for this receptor and can modulate its activity, making it a potential therapeutic agent for these disorders.